Cas no 261380-36-3 ((2R)-2-[(Tert-butoxy)carbonylamino]-3-[4-(methylethyl)phenyl]propanoic acid)
(2R)-2-[(Tert-butoxy)carbonylamino]-3-[4-(methylethyl)phenyl]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-[(TERT-BUTOXY)CARBONYLAMINO]-3-[4-(METHYLETHYL)PHENYL]PROPANOIC ACID
- N-BOC-4-(1-METHYLETHYL)-D-PHENYLALANINE
- AB33368
- (R)-2-((tert-Butoxycarbonyl)amino)-3-(4-isopropylphenyl)propanoic acid
- (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(4-propan-2-ylphenyl)propanoic acid
- (2R)-2-[(Tert-butoxy)carbonylamino]-3-[4-(methylethyl)phenyl]propanoic acid
-
- Inchi: 1S/C17H25NO4/c1-11(2)13-8-6-12(7-9-13)10-14(15(19)20)18-16(21)22-17(3,4)5/h6-9,11,14H,10H2,1-5H3,(H,18,21)(H,19,20)/t14-/m1/s1
- InChI Key: DAHLPTAIXLYVQD-CQSZACIVSA-N
- SMILES: O(C(N[C@@H](C(=O)O)CC1C=CC(=CC=1)C(C)C)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 379
- XLogP3: 3.6
- Topological Polar Surface Area: 75.6
(2R)-2-[(Tert-butoxy)carbonylamino]-3-[4-(methylethyl)phenyl]propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00BJSK-250mg |
(2R)-2-[(TERT-BUTOXY)CARBONYLAMINO]-3-[4-(METHYLETHYL)PHENYL]PROPANOIC ACID |
261380-36-3 | 97% | 250mg |
$163.00 | 2023-12-18 | |
| Aaron | AR00BK0W-250mg |
(2R)-2-[(TERT-BUTOXY)CARBONYLAMINO]-3-[4-(METHYLETHYL)PHENYL]PROPANOIC ACID |
261380-36-3 | 97% | 250mg |
$180.00 | 2025-02-13 | |
| Aaron | AR00BK0W-500mg |
(2R)-2-[(TERT-BUTOXY)CARBONYLAMINO]-3-[4-(METHYLETHYL)PHENYL]PROPANOIC ACID |
261380-36-3 | 97% | 500mg |
$266.00 | 2025-02-13 | |
| Crysdot LLC | CD21009622-1g |
(R)-2-((tert-Butoxycarbonyl)amino)-3-(4-isopropylphenyl)propanoic acid |
261380-36-3 | 97% | 1g |
$688 | 2024-07-18 |
(2R)-2-[(Tert-butoxy)carbonylamino]-3-[4-(methylethyl)phenyl]propanoic acid Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on (2R)-2-[(Tert-butoxy)carbonylamino]-3-[4-(methylethyl)phenyl]propanoic acid
Comprehensive Overview of (2R)-2-[(Tert-butoxy)carbonylamino]-3-[4-(methylethyl)phenyl]propanoic acid (CAS No. 261380-36-3)
The compound (2R)-2-[(Tert-butoxy)carbonylamino]-3-[4-(methylethyl)phenyl]propanoic acid (CAS No. 261380-36-3) is a chiral amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a 4-(methylethyl)phenyl side chain, makes it a valuable intermediate in the synthesis of peptides and other bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of targeted therapies for metabolic and inflammatory diseases.
One of the key reasons for the growing interest in (2R)-2-[(Tert-butoxy)carbonylamino]-3-[4-(methylethyl)phenyl]propanoic acid is its role in the synthesis of peptidomimetics. Peptidomimetics are compounds that mimic the structure and function of peptides but offer enhanced stability and bioavailability. This makes them ideal candidates for drug development, particularly in areas such as oncology and immunology. The Boc-protected amino acid moiety in this compound ensures selective reactivity, which is crucial for stepwise peptide synthesis.
In recent years, the demand for chiral building blocks like CAS No. 261380-36-3 has surged due to advancements in asymmetric synthesis and the need for enantiomerically pure pharmaceuticals. The compound's 4-(methylethyl)phenyl group contributes to its lipophilicity, which can influence the pharmacokinetic properties of the final drug molecule. This attribute is particularly relevant in the design of CNS-targeting drugs, where blood-brain barrier penetration is a critical factor.
Another area where (2R)-2-[(Tert-butoxy)carbonylamino]-3-[4-(methylethyl)phenyl]propanoic acid shows promise is in the field of proteomics. Researchers are leveraging its structural features to develop novel probes for studying protein-protein interactions. Given the rising focus on precision medicine, such tools are invaluable for identifying new therapeutic targets and understanding disease mechanisms at the molecular level.
The compound's synthesis and purification processes are also topics of interest. Optimizing the yield and enantiomeric purity of CAS No. 261380-36-3 is a key challenge for chemists. Recent studies have explored green chemistry approaches, such as using biodegradable catalysts and solvent-free reactions, to make the production process more sustainable. This aligns with the broader industry trend toward environmentally friendly manufacturing practices.
From a commercial perspective, (2R)-2-[(Tert-butoxy)carbonylamino]-3-[4-(methylethyl)phenyl]propanoic acid is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its pricing and availability can vary depending on market demand and the scale of production. Researchers are advised to verify the compound's specifications, including its optical rotation and HPLC purity, before use in sensitive applications.
In summary, (2R)-2-[(Tert-butoxy)carbonylamino]-3-[4-(methylethyl)phenyl]propanoic acid (CAS No. 261380-36-3) is a versatile and highly specialized compound with broad applications in drug discovery, proteomics, and asymmetric synthesis. Its unique structural features and chiral properties make it a valuable tool for scientists working on cutting-edge therapeutic and diagnostic solutions. As research in these fields continues to evolve, the importance of such advanced intermediates is only expected to grow.
261380-36-3 ((2R)-2-[(Tert-butoxy)carbonylamino]-3-[4-(methylethyl)phenyl]propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)